Cas no 2229690-21-3 ((4-bromo-2-methylpent-1-en-1-yl)benzene)

• Product Name: (4-bromo-2-methylpent-1-en-1-yl)benzene
• CAS No: 2229690-21-3
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• CID: 6429998
• PubChem ID: 165979887
• Update Time: 2025-05-20

(4-bromo-2-methylpent-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-methylpent-1-en-1-yl)benzene
• EN300-1880255
• 2229690-21-3

• Inchi： 1S/C12H15Br/c1-10(8-11(2)13)9-12-6-4-3-5-7-12/h3-7,9,11H,8H2,1-2H3/b10-9+
• InChI Key： KGYMQKOWYYWDQX-MDZDMXLPSA-N
• SMILES： BrC(C)C/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on (4-bromo-2-methylpent-1-en-1-yl)benzene

(4-Bromo-2-methylpent-1-en-1-yl)benzene (CAS No. 2229690-21-3): An Overview of Its Structure, Synthesis, and Applications in Modern Chemistry

(4-Bromo-2-methylpent-1-en-1-yl)benzene (CAS No. 2229690-21-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by a benzene ring substituted with a 4-bromo-2-methylpent-1-en-1-yl group, which imparts distinct chemical reactivity and biological activity.

The molecular structure of (4-bromo-2-methylpent-1-en-1-yl)benzene is of particular interest to chemists and researchers. The presence of the bromine atom in the alkyl chain provides a valuable handle for further functionalization through various chemical reactions, such as substitution, elimination, and coupling reactions. The double bond in the alkyl chain also offers opportunities for addition reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In terms of synthesis, (4-bromo-2-methylpent-1-en-1-yl)benzene can be prepared through several routes. One common method involves the bromination of a suitable precursor followed by an alkylation step. For instance, the bromination of 4-vinyltoluene can yield the desired product with high selectivity and yield. Another approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, which can provide efficient access to this compound under mild conditions.

The physical properties of (4-bromo-2-methylpent-1-en-1-yl)benzene are also noteworthy. It typically exists as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but has limited solubility in water. These properties make it suitable for use in organic synthesis and other chemical processes where solubility and reactivity are important considerations.

In the realm of pharmaceutical research, (4-bromo-2-methylpent-1-en-1-yl)benzene has shown promise as a starting material for the development of novel drugs. The bromine atom can be readily replaced by other functional groups through substitution reactions, allowing for the synthesis of a wide range of derivatives with diverse biological activities. Recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory agents, anticancer drugs, and other therapeutic compounds.

One notable application of (4-bromo-2-methylpent-1-en-1-yl)benzene is in the field of medicinal chemistry. Researchers have utilized this compound to develop new scaffolds for drug discovery. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from (4-bromo-2-methylpent-1-en-1-yl)benzene, which exhibited potent inhibitory activity against specific enzymes involved in cancer progression. These findings highlight the potential of this compound as a valuable tool in drug design and development.

Beyond its pharmaceutical applications, (4-bromo-2-methylpent-1-en-1-yl)benzene has also found use in materials science and polymer chemistry. The presence of the bromine atom and the double bond allows for controlled polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials.

In conclusion, (4-bromo-2-methylpent-1-en-1-yl)benzene (CAS No. 2229690-21-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features make it an attractive starting material for synthetic chemists and a valuable intermediate in drug discovery and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and utilization of organic chemistry.